Cas no 305806-37-5 (Benzoic acid, 4-(5-thiazolyl)-, methyl ester)

• Product Name: Benzoic acid, 4-(5-thiazolyl)-, methyl ester
• CAS No: 305806-37-5
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• MDL: MFCD30469249
• CID: 4490546
• PubChem ID: 101084973
• Update Time: 2025-09-23

Benzoic acid, 4-(5-thiazolyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(5-thiazolyl)-, methyl ester
• AT30531
• 305806-37-5
• METHYL 4-(THIAZOL-5-YL)BENZOATE

• MDL： MFCD30469249
• Inchi： 1S/C11H9NO2S/c1-14-11(13)9-4-2-8(3-5-9)10-6-12-7-15-10/h2-7H,1H3
• InChI Key： KRUHQYHMLMAEMK-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C2SC=NC=2)C=C1

Computed Properties

• Exact Mass: 219.03539970Da
• Monoisotopic Mass: 219.03539970Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 4-(5-thiazolyl)-, methyl ester

Recent Advances in the Study of Benzoic acid, 4-(5-thiazolyl)-, methyl ester (CAS: 305806-37-5)

In recent years, the compound Benzoic acid, 4-(5-thiazolyl)-, methyl ester (CAS: 305806-37-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thiazole moiety and ester functionality, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, biological activity, and potential as a lead compound for drug development. This research brief aims to summarize the most recent findings and highlight the implications for future research and clinical applications.

The synthesis of Benzoic acid, 4-(5-thiazolyl)-, methyl ester has been optimized in several recent studies, with a focus on improving yield and purity. Researchers have employed novel catalytic methods and green chemistry approaches to enhance the efficiency of the synthetic process. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a 15% increase in yield using a palladium-catalyzed cross-coupling reaction. These advancements are critical for scaling up production and ensuring the compound's availability for further biological testing.

Biological evaluations of Benzoic acid, 4-(5-thiazolyl)-, methyl ester have revealed its potential as an antimicrobial and anti-inflammatory agent. In vitro studies have shown significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Additionally, the compound exhibited inhibitory effects on pro-inflammatory cytokines, suggesting its utility in treating inflammatory diseases. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported a 50% reduction in TNF-α production at a concentration of 10 µM, highlighting its potent anti-inflammatory properties.

Further investigations into the mechanism of action have identified the thiazole ring as a key pharmacophore. Molecular docking studies have shown that Benzoic acid, 4-(5-thiazolyl)-, methyl ester binds to the active site of bacterial enzymes and inflammatory mediators, disrupting their function. These findings provide a structural basis for the design of derivatives with enhanced activity and selectivity. Computational modeling and structure-activity relationship (SAR) studies are ongoing to optimize the compound's therapeutic profile.

Despite these promising results, challenges remain in the development of Benzoic acid, 4-(5-thiazolyl)-, methyl ester as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on formulating the compound in nanoparticle carriers to improve its pharmacokinetic properties. A 2023 study in the International Journal of Pharmaceutics reported a 2-fold increase in bioavailability using a liposomal delivery system.

In conclusion, Benzoic acid, 4-(5-thiazolyl)-, methyl ester (CAS: 305806-37-5) represents a promising candidate for drug development, with demonstrated antimicrobial and anti-inflammatory activities. Recent advances in synthesis, biological evaluation, and formulation have laid the groundwork for future research. However, additional studies are needed to overcome existing challenges and fully realize its therapeutic potential. This compound exemplifies the intersection of chemical biology and pharmaceutical innovation, offering new avenues for treating infectious and inflammatory diseases.